Cas no 58560-28-4 (DiethylL-2-isothiocyanatoglutarate)

DiethylL-2-isothiocyanatoglutarate structure
58560-28-4 structure
Product Name:DiethylL-2-isothiocyanatoglutarate
CAS No:58560-28-4
MF:C10H15NO4S
MW:245.2954018116
CID:377463
PubChem ID:143559
Update Time:2025-04-19

DiethylL-2-isothiocyanatoglutarate Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,2-isothiocyanato-, diethyl ester (9CI)
    • Diethyl L-2-isothiocyanatoglutarate
    • DIETHYL L-2-ISOTHIOCYANTOGLUTARATE
    • diethyl 2-isothiocyanatopentanedioate
    • Diethyl N-(sulfanylidenemethylidene)glutamate
    • A831925
    • Pentanedioic acid, 2-isothiocyanato-, diethyl ester
    • Diethyl 2-isothiocyanatopentanedioate #
    • BEIMBFWLTYKYLU-UHFFFAOYSA-N
    • 2-isothiocyanatopentanedioic acid diethyl ester
    • 2-Isothiocyanato-pentanedioic acid diethyl ester
    • FT-0682082
    • Diethyl 2-isothiocyantoglutarate
    • 58560-28-4
    • Diethyl 2-isothiocyanatoglutarate
    • Glutaric acid, 2-isothiocyanato-, diethyl ester
    • DTXSID20974113
    • DiethylL-2-isothiocyanatoglutarate
    • Inchi： 1S/C10H15NO4S/c1-3-14-9(12)6-5-8(11-7-16)10(13)15-4-2/h8H,3-6H2,1-2H3
    • InChI Key： BEIMBFWLTYKYLU-UHFFFAOYSA-N
    • SMILES： S=C=NC(C(=O)OCC)CCC(=O)OCC

Computed Properties

  • Exact Mass: 245.07200
  • Monoisotopic Mass: 245.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1,14 g/cm3
  • Boiling Point: 328.4°C at 760 mmHg
  • Flash Point: 152.4°C
  • Refractive Index: 1.504
  • PSA: 97.05000
  • LogP: 1.36420

DiethylL-2-isothiocyanatoglutarate Security Information

  • HazardClass：IRRITANT-HARMFUL

DiethylL-2-isothiocyanatoglutarate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DiethylL-2-isothiocyanatoglutarate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D445058-100mg
DiethylL-2-isothiocyanatoglutarate
 58560-28-4
100mg
 $ 50.00 2022-06-05
TRC
D445058-500mg
DiethylL-2-isothiocyanatoglutarate
 58560-28-4
500mg
 $ 115.00 2022-06-05
TRC
D445058-1g
DiethylL-2-isothiocyanatoglutarate
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1g
 $ 160.00 2022-06-05
A2B Chem LLC
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DIETHYL L-2-ISOTHIOCYANTOGLUTARATE
 58560-28-4 99%
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 $171.00 2024-04-19
A2B Chem LLC
AG71226-10g
DIETHYL L-2-ISOTHIOCYANTOGLUTARATE
 58560-28-4 99%
10g
 $448.00 2024-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-281530-1g
Diethyl L-2-isothiocyantoglutarate,
 58560-28-4
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 ￥451.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
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Diethyl L-2-isothiocyantoglutarate,
 58560-28-4
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 ￥451.00 2023-07-11

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